Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate

• Molecular Formula: C30H33N3O5S
• Molecular Weight: 547.7 g/mol
• IUPAC Name: ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate
• InChI: InChI=1S/C30H33N3O5S/c1-4-37-30(34)29-26-20-24(38-39(35,36)25-13-10-22(2)11-14-25)12-15-27(26)33(23-8-6-5-7-9-23)28(29)21-32-18-16-31(3)17-19-32/h5-15,20H,4,16-19,21H2,1-3H3
• InChI Key: ASVHIXQPSDYYMK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)C)C4=CC=CC=C4)CN5CCN(CC5)C

Description

Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, reduce inflammation in animal models, and have a low toxicity profile.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate in lab experiments is its low toxicity profile, which makes it a safer alternative to other chemicals that may have harmful side effects. Additionally, its potential therapeutic applications make it an attractive compound for further research. One limitation is the complexity of its synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research on Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate. One direction is to further investigate its anti-cancer properties and potential use as a cancer treatment. Another direction is to explore its potential use as an anti-inflammatory agent for the treatment of inflammatory diseases. Additionally, researchers may explore modifications to its chemical structure to improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate involves a multistep process that requires expertise in organic chemistry. The first step involves the preparation of 5-bromo-2-(4-methylphenyl)-1H-indole-3-carboxylic acid, which is then reacted with ethyl chloroformate to form Ethyl 5-(4-methylphenyl)-2-(ethoxycarbonyl)-1H-indole-3-carboxylate. The final step involves the reaction of Ethyl 5-(4-methylphenyl)-2-(ethoxycarbonyl)-1H-indole-3-carboxylate with 4-methylpiperazine and p-toluenesulfonic acid to form this compound.

Scientific Research Applications

Ethyl 5-(4-methylphenyl)sulfonyloxy-2-[(4-methylpiperazin-1-yl)methyl]-1-phenylindole-3-carboxylate has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.